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Compound of Interest

Compound Name: 1-(2-bromoethyl)-1H-pyrazole
CAS No.: 119291-22-4
Cat. No.: B049434
Get Quote
. J

Optimization, Reactivity, and Application in
Medicinal Chemistry
Executive Summary

1-(2-Bromoethyl)-1H-pyrazole is a specialized bifunctional building block characterized by a
pyrazole nitrogen heterocycle linked to a reactive alkyl bromide "warhead." Unlike simple alkyl
halides, the proximity of the pyrazole ring influences the electrophilicity of the ethyl linker and

introduces specific stability challenges, notably the risk of elimination to 1-vinylpyrazole.

This guide moves beyond standard datasheet parameters to address the practical challenges
of synthesizing and handling this compound. It focuses on maximizing mono-alkylation
selectivity during synthesis and utilizing the molecule as a robust "linker" in the development of
kinase inhibitors and PROTACSs (Proteolysis Targeting Chimeras).

Chemical Identity & Physiochemical Profile[1]

Table 1: Technical Datasheet
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Parameter Specification Notes
CAS Number 119291-22-4 Primary identifier.
IUPAC Name 1-(2-Bromoethyl)pyrazole

Molecular Formula

Molecular Weight 175.03 g/mol
o Darkens upon storage
Appearance Colorless to pale yellow liquid o o
(oxidation/polymerization).
. i High vacuum required for
Boiling Point 80-82 °C @ 2 Torr o
purification.
) Significantly denser than
Density ~1.55 g/cm?3
water.
" o Immiscible with water;
Solubility DCM, THF, Acetonitrile
hydrolyzes slowly.
. - Store at 2—-8°C. Prone to
Stability Temperature Sensitive

elimination (vinyl pyrazole).

Synthetic Routes & Process Optimization

The synthesis of 1-(2-bromoethyl)-1H-pyrazole presents a classic statistical challenge:

preventing the formation of the bis-alkylated byproduct, 1,2-bis(pyrazol-1-yl)ethane. Two

primary routes exist, each with distinct advantages depending on the scale and purity

requirements.

3.1 Comparative Synthetic Strategy

Route A: Direct Alkylation
(Scale-Up Preferred)

1,2-Dibromoethane
(10 equiv.) + NaOH/TBAB

1H-Pyrazole

Route B: Alcohol Activation
(High Purity Preferred)

Ethylene Carbonate
}—’{ or 2-Bromoethanol }—V 2-(1H-pyrazol-1-yl)ethanol

Bis-alkylation Impurity
(1,2-bis(pyrazol-1-yl)ethane)

Major Product
R 1-(2-Bromoethyl)-1H-pyrazole

High Puri
PBr3 or SOBr2
(0°C to RT)
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Figure 1: Decision tree for synthetic route selection. Route A is cost-effective for bulk; Route B
avoids bis-alkylation.

3.2 Recommended Protocol: Phase Transfer Catalysis (Route A)

Rationale: While Route B (via alcohol) is cleaner, Route A is faster and uses cheaper reagents.
The key to success is the Phase Transfer Catalysis (PTC) method combined with a massive
excess of the alkylating agent to suppress dimerization.

Reagents:

e 1H-Pyrazole (1.0 eq)[1][2][3]

e 1,2-Dibromoethane (5.0 — 8.0 eq) [CRITICAL]

e Tetrabutylammonium bromide (TBAB) (0.05 eq)
¢ 50% NaOH (aq) or Solid KOH (finely ground)
Step-by-Step Methodology:

o Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer (magnetic stirring is often
insufficient for the biphasic interface) and a reflux condenser.

e Solvent/Reagent Charge: Charge the flask with 1,2-dibromoethane. It serves as both the
reagent and the solvent. This high dilution factor is the primary mechanism to prevent the
pyrazole anion from attacking a newly formed product molecule.

o Catalyst Addition: Add TBAB.
o Base Addition: Add the base (50% NaOH) dropwise at 0°C.

» Reaction: Add Pyrazole in portions. Warm to room temperature and stir vigorously. Monitor
via TLC (System: Hexane/EtOAc 3:1). The product spot (

) should appear; the bis-alkylated impurity stays at the baseline or has very low
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o Workup: Decant the organic layer. Wash with water (2x) and brine (1x). Dry over anhydrous

 Purification (The "Self-Validating" Step):
o First, distill off the excess 1,2-dibromoethane under reduced pressure (recycle this).

o Vacuum Distillation: Distill the residue at high vacuum (2 Torr). Collect the fraction boiling
at 80-82°C.

o Validation: Check NMR.[4][5] The triplet at

ppm (
) and
ppm (

) must be distinct.

Reactivity & Mechanistic Considerations

The 2-bromoethyl side chain is a "spring-loaded" electrophile. The adjacent nitrogen lone pair
does not participate in resonance delocalization into the ethyl chain, but the inductive effect of

the pyrazole ring makes the

-hydrogens acidic, increasing the risk of elimination.

4.1 Reaction Pathways[6]
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Figure 2: Reactivity profile. Path 1 is desired; Path 2 and 3 must be suppressed by avoiding
strong bases and heat during storage.

4.2 Troubleshooting Common Failures

¢ Problem: Low vyield during coupling with amines.
o Cause: Formation of 1-vinylpyrazole via E2 elimination.
o Solution: Use non-nucleophilic bases (e.g., DIPEA) sparingly, or switch to
in Acetone/DMF at lower temperatures (40°C). Avoid NaH.
e Problem: Solid precipitate forms in the bottle over months.
o Cause: Auto-quaternization (Path 3 in diagram).

o Solution: Store at -20°C. Re-distill before critical use.

Applications in Drug Discovery[8]

1-(2-Bromoethyl)-1H-pyrazole serves as a crucial "linker" motif in medicinal chemistry,

particularly for:
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» Fragment-Based Drug Design (FBDD): It introduces the pyrazole moiety—a privileged
scaffold found in drugs like Celecoxib and Sildenafil—at a specific distance from a core
pharmacophore.

o Kinase Inhibitors: The ethyl spacer allows the pyrazole to reach into specific hydrophobic
pockets (e.g., the ATP binding site) while maintaining flexibility.

o PROTAC Linkers: The bromoethyl group is reacted with long-chain amines or piperazines to
create the "linker" region of a PROTAC, connecting an E3 ligase ligand to a protein of
interest (POI) ligand.

Example Workflow:

Scaffold-NH + Br-CH2-CH2-Pyrazole

Scaffold-N-CH2-CH2-Pyrazole

Safety & Handling (E-E-A-T)

o Genotoxicity Warning: As an alkylating agent, this compound is potentially genotoxic and
mutagenic. It can alkylate DNA bases.

» Handling: Always handle in a fume hood. Double-glove (Nitrile) is recommended.

» Neutralization: Spills should be treated with a dilute solution of ammonia or ethanolamine to
guench the alkyl bromide before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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